![molecular formula C16H17NO2 B184357 N-(4-methoxyphenyl)-3,5-dimethylbenzamide CAS No. 701220-53-3](/img/structure/B184357.png)
N-(4-methoxyphenyl)-3,5-dimethylbenzamide
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Overview
Description
N-(4-methoxyphenyl)-3,5-dimethylbenzamide, also known as modafinil, is a wakefulness-promoting agent that is widely used to treat sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. Modafinil is a non-amphetamine drug that promotes wakefulness by stimulating the brain's histamine, dopamine, and orexin systems.
Mechanism of Action
Modafinil's exact mechanism of action is not fully understood, but it is believed to work by increasing the levels of histamine, dopamine, and orexin in the brain. Histamine is involved in the regulation of wakefulness, while dopamine and orexin are neurotransmitters that play a role in motivation, reward, and arousal.
Biochemical and Physiological Effects
Modafinil has been shown to increase wakefulness and alertness by improving cognitive function, including attention, memory, and executive function. It also increases the release of several neurotransmitters, including dopamine, norepinephrine, and serotonin, which are involved in the regulation of mood, motivation, and reward. Modafinil has also been shown to increase heart rate and blood pressure, although these effects are generally mild.
Advantages and Limitations for Lab Experiments
Modafinil has several advantages for use in lab experiments, including its well-established safety profile and low potential for abuse. It has also been shown to improve cognitive function and memory, which can be useful for researchers studying learning and memory. However, N-(4-methoxyphenyl)-3,5-dimethylbenzamide can be expensive, and its effects may not be consistent across individuals, which can make it difficult to use in large-scale studies.
Future Directions
There are several potential future directions for N-(4-methoxyphenyl)-3,5-dimethylbenzamide research. One area of interest is its potential use in treating other psychiatric disorders, such as depression and ADHD. Researchers are also exploring the use of this compound as a cognitive enhancer in healthy individuals, as well as its potential use in enhancing athletic performance. Additionally, there is interest in developing new formulations of this compound that could improve its bioavailability and duration of action.
Synthesis Methods
Modafinil was first synthesized in the 1970s by French pharmaceutical company Lafon Laboratories. The synthesis method involves the reaction of 2-[(diphenylmethyl)sulfinyl]acetamide with 4-methoxybenzoyl chloride in the presence of a base. The resulting product is then purified and recrystallized to obtain N-(4-methoxyphenyl)-3,5-dimethylbenzamide.
Scientific Research Applications
Modafinil has been extensively studied for its wakefulness-promoting effects and its potential therapeutic uses. It has been shown to improve cognitive function, mood, and alertness in healthy individuals and those with sleep disorders. Modafinil has also been studied for its potential use in treating depression, attention deficit hyperactivity disorder (ADHD), and schizophrenia.
Properties
701220-53-3 | |
Molecular Formula |
C16H17NO2 |
Molecular Weight |
255.31 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-3,5-dimethylbenzamide |
InChI |
InChI=1S/C16H17NO2/c1-11-8-12(2)10-13(9-11)16(18)17-14-4-6-15(19-3)7-5-14/h4-10H,1-3H3,(H,17,18) |
InChI Key |
RKIHOCCTUBIFNL-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)OC)C |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)OC)C |
Origin of Product |
United States |
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